Cas no 1260602-67-2 ((2S,4S)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid
• CAS No: 1260602-67-2
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• MDL: MFCD13189899
• CID: 1025378
• PubChem ID: 70700725
• Update Time: 2025-11-01

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-(tert-Butoxycarbonyl)-4-fluoropiperidine-2-carboxylic acid
• (2S,4S)-4-FLUORO-PIPERIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER
• AB69347
• AK-90290
• ANW-66961
• CTK8C1602
• KB-206820
• (2S,4S)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid
• DB-335957
• PS-20643
• MFCD13189899
• DTXSID00743521
• (2S,4S)-1-BOC-4-fluoropiperidine-2-carboxylic acid
• 1260665-17-5
• (2S,4S)-1-(tert-Butoxycarbonyl)-4-fluoropiperidine-2-carboxylicacid
• (2S,4S)-1-(t-Butoxycarbonyl)-4-fluoropiperidine-2-carboxylic acid
• (2S,4S)-4-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
• F71050
• 1260602-67-2
• AMY38516
• Trans-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylicacid

• MDL： MFCD13189899
• Inchi： 1S/C11H18FNO4/c1-11(2,3)17-10(16)13-5-4-7(12)6-8(13)9(14)15/h7-8H,4-6H2,1-3H3,(H,14,15)/t7-,8-/m0/s1
• InChI Key： HTEKKPRKMGEXAE-YUMQZZPRSA-N
• SMILES： F[C@H]1CCN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 247.12198622g/mol
• Monoisotopic Mass: 247.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S,4S)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid

Comprehensive Overview of (2S,4S)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid (CAS No. 1260602-67-2)

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid (CAS No. 1260602-67-2) is a fluorinated piperidine derivative with significant applications in pharmaceutical chemistry and drug discovery. This compound, often abbreviated as Boc-4-fluoro-(2S,4S)-piperidine-2-carboxylic acid, is a chiral building block widely used in the synthesis of bioactive molecules. Its unique structural features, including the fluorine substitution and tert-butoxycarbonyl (Boc) protecting group, make it a valuable intermediate for designing protease inhibitors, peptidomimetics, and other therapeutic agents.

The growing interest in fluorinated compounds in medicinal chemistry has propelled the demand for CAS No. 1260602-67-2. Researchers are increasingly exploring its potential in addressing modern healthcare challenges, such as antimicrobial resistance and targeted cancer therapies. The compound's stereochemistry (2S,4S) is particularly noteworthy, as it influences binding affinity and metabolic stability in drug candidates. Recent studies highlight its role in optimizing pharmacokinetic properties, a hot topic in AI-driven drug design and computational chemistry.

From a synthetic perspective, (2S,4S)-1-Boc-4-fluoropiperidine-2-carboxylic acid offers versatility in peptide coupling reactions and solid-phase synthesis. Its carboxylic acid functionality allows for easy conjugation with amines, while the Boc group provides orthogonal protection strategies. These attributes align with the pharmaceutical industry's focus on green chemistry and atom economy, as the compound minimizes waste generation in multi-step syntheses.

The compound's relevance extends to bioconjugation techniques, a trending area in antibody-drug conjugate (ADC) development. Its fluorine atom serves as a 19F NMR probe, enabling real-time monitoring of molecular interactions—a feature highly sought after in structural biology research. Furthermore, the piperidine scaffold is a privileged structure in CNS drug discovery, making this derivative a subject of interest for neurodegenerative disease research.

Quality control of CAS 1260602-67-2 involves advanced analytical techniques like chiral HPLC and LC-MS, ensuring enantiomeric purity critical for pharmaceutical applications. Suppliers often highlight its GMP-compliant synthesis to meet the stringent requirements of preclinical studies. As the demand for highly selective and metabolically stable compounds grows, this fluorinated piperidine derivative continues to gain traction in both academic and industrial settings.

Emerging applications include its use in PROTACs (Proteolysis Targeting Chimeras), a revolutionary approach in targeted protein degradation. The compound's ability to serve as a linker moiety while contributing to pharmacophore development makes it invaluable in this cutting-edge field. With the rise of personalized medicine, the precise stereochemistry offered by (2S,4S)-1-Boc-4-fluoropiperidine-2-carboxylic acid becomes increasingly important for developing patient-specific therapies.

Storage and handling recommendations for this compound emphasize protection from moisture, given the Boc group's sensitivity to acidic conditions. Proper storage at -20°C under inert atmosphere ensures long-term stability, a frequent query among laboratory users. The compound's Safety Data Sheet provides detailed guidance on handling, reflecting the pharmaceutical industry's heightened focus on occupational health standards.

In summary, (2S,4S)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid represents a sophisticated tool in modern drug discovery, bridging traditional medicinal chemistry with innovative therapeutic modalities. Its dual functionality as both a building block and structural motif ensures continued relevance across multiple drug development stages, from hit identification to lead optimization. As research into fluorine-containing drugs expands, this compound's strategic importance in pharmaceutical R&D is expected to grow substantially.